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Compound of Interest

Compound Name:
2-(7-ethyl-1H-indol-3-yl)ethan-1-

amine

CAS No.: 910380-49-3

Cat. No.: B1422041 Get Quote

Physicochemical Identity & Theoretical Solubility
To determine the solubility profile of 7-Ethyltryptamine, we must analyze its structural impact on

the indole scaffold.[1] The addition of an ethyl group at the C7 position introduces steric bulk

and lipophilicity without altering the core hydrogen-bond donor/acceptor profile of the

tryptamine backbone.[1]

Structural Analog Analysis
We utilize 7-Methyltryptamine (CAS 14490-05-2) as the primary reference anchor.[1] The ethyl

substitution at C7 increases the partition coefficient (LogP) relative to the methyl analog.
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Property
Tryptamine
(Base)

7-
Methyltryptami
ne

7-
Ethyltryptamin
e (Predicted)

Impact on
Solubility

Molecular Weight 160.22 g/mol 174.24 g/mol 188.27 g/mol

Slight decrease

in molar

solubility.[1]

LogP (Est.) 1.55 ~1.9 - 2.1 ~2.4 - 2.6

Increased affinity

for non-polar

solvents;

decreased water

solubility.[1]

H-Bond Donors
2 (Indole NH,

Amine NH2)
2 2

Retains polar

protic solubility

(Alcohols).

pKa (Amine) ~10.2 ~10.2 ~10.2

pH-dependent

solubility remains

identical to

parent.[1]

Predicted Solubility Profile
Based on the lipophilic shift (

LogP

+0.5 vs Tryptamine), 7-EtT will exhibit:

Enhanced Solubility: Chlorinated solvents (DCM, Chloroform), Esters (Ethyl Acetate), and

Aromatics (Toluene).

Reduced Solubility: Water (Negligible for freebase).[2]

Recrystallization Potential: High potential for precipitation from hot Alkanes

(Hexane/Heptane) or cooling Alcohols.
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Empirical Solvent Selection Guide
This classification guides solvent choice for synthesis work-up, purification, and stock solution

preparation.

Class I: High Solubility Solvents (Stock Solutions)
Use for: Biological assays, NMR analysis, chemical reactions.

DMSO (Dimethyl Sulfoxide): >30 mg/mL. Excellent for biological stocks but difficult to

remove.

DMF (Dimethylformamide): >20 mg/mL.[3]

Methanol/Ethanol: >20 mg/mL.[4] Solubility increases significantly with temperature.

Note: The 7-ethyl group may reduce solubility in cold methanol compared to tryptamine,

making it a viable recrystallization solvent at -20°C.[1]

Class II: Moderate Solubility (Extraction & Purification)
Use for: Liquid-Liquid Extraction (LLE), Chromatography.[1]

Dichloromethane (DCM): High solubility. The preferred solvent for extracting the freebase

from basic aqueous solutions.

Ethyl Acetate: Moderate to High. Ideal for chromatography.

Chloroform: High solubility.

Class III: Anti-Solvents (Precipitation &
Recrystallization)
Use for: Purifying the solid.[1]

Pentane/Hexane/Heptane: Insoluble at Room Temperature (RT).

Water: Insoluble (Freebase). Highly soluble (Salt forms: HCl, Fumarate).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://cdn.caymanchem.com/cdn/insert/23323.pdf
https://www.caymanchem.com/product/11135/alpha-methyl-tryptamine-hydrochloride
https://webbook.nist.gov/cgi/cbook.cgi?InChI=InChI%3D1/C12H16N2/c1-2-10%2813%297-9-8-14-12-6-4-3-5-11%289%2912/h3-6%2C8%2C10%2C14H%2C2%2C7%2C13H2%2C1H3%0A
https://webbook.nist.gov/cgi/cbook.cgi?InChI=InChI%3D1/C12H16N2/c1-2-10%2813%297-9-8-14-12-6-4-3-5-11%289%2912/h3-6%2C8%2C10%2C14H%2C2%2C7%2C13H2%2C1H3%0A
https://webbook.nist.gov/cgi/cbook.cgi?InChI=InChI%3D1/C12H16N2/c1-2-10%2813%297-9-8-14-12-6-4-3-5-11%289%2912/h3-6%2C8%2C10%2C14H%2C2%2C7%2C13H2%2C1H3%0A
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1422041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diethyl Ether: Sparingly soluble.[3] Often used to precipitate the salt form of tryptamines from

a more polar organic solvent.

Experimental Protocols
Since specific literature values for 7-EtT are sparse, you must validate solubility using the

Saturation Shake-Flask Method. This is the industry standard for generating reproducible

solubility data.

Protocol A: Thermodynamic Solubility Determination
Objective: Determine the exact saturation point (

) in a specific solvent.

Preparation: Weigh 10 mg of 7-EtT into a 4 mL borosilicate glass vial.

Solvent Addition: Add 200

L of the target solvent.

Agitation: Cap tight and shake/vortex at 25°C for 24 hours.

Visual Check: If fully dissolved, add more solid until a precipitate remains visible.

Equilibration: Allow the suspension to settle for 4 hours (or centrifuge at 10,000 rpm for 5

mins).

Quantification: Remove the supernatant, dilute 100x in Methanol, and analyze via HPLC-UV

(280 nm).

Calculation: Compare peak area against a standard curve of Tryptamine (using a Response

Factor correction of 1.05 for molecular weight difference).

Protocol B: Purification via Recrystallization
Objective: Purify crude 7-EtT using a binary solvent system.
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Dissolution: Dissolve crude 7-EtT in minimal boiling Ethyl Acetate (approx. 5-10 mL per

gram).

Clarification: If particulates exist, filter rapidly while hot.

Nucleation: Remove from heat. Add boiling Heptane dropwise until the solution turns slightly

turbid (cloud point).

Clearance: Add 1-2 drops of Ethyl Acetate to restore clarity.

Crystallization: Allow to cool slowly to RT, then refrigerate at 4°C for 12 hours.

Harvest: Filter crystals and wash with cold Heptane.

Solubility & Workflow Visualization
Solubility Screening Workflow
The following diagram outlines the decision logic for selecting a solvent system based on the

intended application (Extraction vs. Crystallization).
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Extraction / Chromatography
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Recrystallization (Purification)

Purify

Biological Stock Soln.

Test
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High Solubility

(Use for Aqueous Workup)

Ethyl Acetate / Hexane
Moderate Solubility

(Use for Silica Column)

Binary System:
Solvent: EtOAc or Toluene

Anti-Solvent: Heptane

DMSO / Ethanol
High Solubility

(Use for Assays)

Yields Pure Crystals
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Caption: Decision matrix for solvent selection based on operational goals (Extraction,

Purification, or Analysis).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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